Cas no 1080673-25-1 (7-Iodoisoquinolin-1(2H)-one)

• Product Name: 7-Iodoisoquinolin-1(2H)-one
• CAS No: 1080673-25-1
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 1083696
• PubChem ID: 73553609
• Update Time: 2025-10-18

7-Iodoisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Iodoisoquinolin-1(2H)-one
• 7-Iodo-1(2H)-isoquinolinone
• DA-15801
• 7-iodo-1,2-dihydroisoquinolin-1-one
• 7-IODO-2H-ISOQUINOLIN-1-ONE
• 1080673-25-1

• Inchi： 1S/C9H6INO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-5H,(H,11,12)
• InChI Key： XJMCKYSXKMSWSO-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CNC(C=2C=1)=O

Computed Properties

• Exact Mass: 270.94941g/mol
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-Iodoisoquinolin-1(2H)-one

Professional Introduction to 7-Iodoisoquinolin-1(2H)-one (CAS No. 1080673-25-1)

7-Iodoisoquinolin-1(2H)-one, with the chemical identifier CAS No. 1080673-25-1, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and pharmaceutical applications. The presence of an iodine substituent at the 7-position of the isoquinoline ring system introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 7-Iodoisoquinolin-1(2H)-one consists of a benzene-like aromatic system fused with a pyridine ring, with the additional presence of a carbonyl group at the 1-position and an iodine atom at the 7-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The iodine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are widely employed in the construction of biaryl and other complex molecular architectures.

In recent years, 7-Iodoisoquinolin-1(2H)-one has been extensively studied for its potential applications in drug discovery and development. Isoquinoline derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of an iodine atom at the 7-position enhances the molecule's utility as a building block for pharmacophore diversification, enabling researchers to explore novel therapeutic avenues.

One of the most compelling aspects of 7-Iodoisoquinolin-1(2H)-one is its role as a precursor in the synthesis of more complex isoquinoline-based scaffolds. These scaffolds have been implicated in several biologically active natural products and pharmacologically relevant compounds. For instance, isoquinoline derivatives have been reported to target various enzymes and receptors involved in critical cellular processes. The ability to modify the isoquinoline core through strategic functionalization allows for the fine-tuning of biological activity, making it an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 7-Iodoisoquinolin-1(2H)-one in modern drug discovery. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient and scalable transformations of this compound. These reactions not only facilitate the introduction of new functional groups but also allow for regioselective modifications at different positions within the isoquinoline ring system. Such capabilities are crucial for generating libraries of structurally diverse compounds for high-throughput screening and lead optimization.

The pharmaceutical industry has taken notice of 7-Iodoisoquinolin-1(2H)-one due to its potential as a key intermediate in the development of novel therapeutics. Researchers are leveraging its unique structural features to design molecules that interact with specific biological targets with high affinity and selectivity. For example, isoquinoline-based compounds have shown promise in targeting kinases and other enzymes overexpressed in cancer cells, making them attractive candidates for oncology drug development.

Moreover, 7-Iodoisoquinolin-1(2H)-one has found applications beyond traditional pharmaceuticals. Its reactivity makes it suitable for materials science applications, such as the synthesis of organic semiconductors and luminescent materials. The ability to incorporate iodine atoms into conjugated systems allows for tuning electronic properties, which is essential for developing advanced optoelectronic devices.

The synthesis of 7-Iodoisoquinolin-1(2H)-one typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation at the desired position. Advances in catalytic systems have improved both yield and efficiency, making large-scale production more feasible. These synthetic strategies are often tailored to minimize side reactions and maximize regioselectivity, ensuring high purity levels required for pharmaceutical applications.

In conclusion,7-Iodoisoquinolin-1(2H)-one (CAS No. 1080673-25-1) is a versatile and highly valuable compound in medicinal chemistry and synthetic organic chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,7-Iodoisoquinolin-1(2H)-one is poised to remain at the forefront of chemical innovation.